![molecular formula C22H21N5O3S B2364948 2-((7-(4-ethoxyphenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)-N-(m-tolyl)acetamide CAS No. 1242911-60-9](/img/structure/B2364948.png)
2-((7-(4-ethoxyphenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)-N-(m-tolyl)acetamide
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Overview
Description
2-((7-(4-ethoxyphenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C22H21N5O3S and its molecular weight is 435.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
Heterocyclic Compound Synthesis : Research has demonstrated the synthesis of various heterocycles, such as pyrrole, pyridine, coumarin, thiazole, and triazolo[5,1-c]triazine derivatives, starting from similar precursor compounds. These synthesized compounds have been examined for their insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).
Anticancer and Antimicrobial Activities : Some synthesized heterocycles have been found to possess anticancer and antimicrobial activities. For instance, antipyrine-based heterocycles have been studied for their potential in treating cancer and fighting microbial infections (Riyadh et al., 2013).
Antifungal and Antibacterial Properties : Novel thiazole derivatives have been synthesized and shown to exhibit significant antibacterial and antifungal activities, highlighting their potential as pharmaceutical agents (Saravanan et al., 2010).
Phosphodiesterase Inhibitors : Compounds incorporating similar scaffolds have been identified as potent inhibitors of human eosinophil phosphodiesterase, which are relevant in the development of antiasthma agents. The structural modification of these compounds has led to improved potency and desirable physical properties for pharmaceutical development (Duplantier et al., 2007).
Adenosine Receptor Antagonists : The 1,2,4-triazolo[4,3-a]pyrazin-3-one scaffold has been identified as a versatile framework for designing potent antagonists of the adenosine human receptor, particularly targeting the A2A receptor subtype. Such compounds are of interest for their potential therapeutic applications in neurological diseases, including Parkinson's disease (Falsini et al., 2017).
Mechanism of Action
Target of Action
Compounds with similar structures, such as [1,2,4]triazolo[4,3-a]pyrazine derivatives, have been reported to have potential inhibitory effects on c-met kinase . c-Met kinase plays a crucial role in cellular growth, survival, and migration, making it a significant target in cancer research .
Mode of Action
It’s worth noting that similar compounds, such as [1,2,4]triazolo[4,3-a]quinoxaline derivatives, have been found to intercalate dna . DNA intercalation is a process where a molecule inserts itself between the base pairs of the DNA helix, which can disrupt the DNA’s normal functioning and lead to cell death .
Biochemical Pathways
Given the potential dna intercalation activity, it can be inferred that the compound may affect pathways related to dna replication and transcription . This could lead to downstream effects such as cell cycle arrest and apoptosis, particularly in rapidly dividing cells like cancer cells .
Pharmacokinetics
Similar compounds have shown good oral bioavailability in preclinical species . The impact of these properties on the compound’s bioavailability would need to be assessed through further pharmacokinetic studies.
Result of Action
Similar compounds have demonstrated cytotoxic activity against various cancer cell lines . This suggests that the compound could potentially induce cell death in cancer cells, although further studies would be needed to confirm this.
Properties
IUPAC Name |
2-[[7-(4-ethoxyphenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]-N-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5O3S/c1-3-30-18-9-7-17(8-10-18)26-11-12-27-20(21(26)29)24-25-22(27)31-14-19(28)23-16-6-4-5-15(2)13-16/h4-13H,3,14H2,1-2H3,(H,23,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTNHQQRQKVVCNC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C=CN3C(=NN=C3SCC(=O)NC4=CC=CC(=C4)C)C2=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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